Cas no 1550456-23-9 (3-(2,2-Diethoxyethoxy)azetidine)
3-(2,2-Diethoxyethoxy)azetidine Chemical and Physical Properties
Names and Identifiers
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- 1550456-23-9
- EN300-1145963
- 3-(2,2-diethoxyethoxy)azetidine
- 3-(2,2-Diethoxyethoxy)azetidine
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- Inchi: 1S/C9H19NO3/c1-3-11-9(12-4-2)7-13-8-5-10-6-8/h8-10H,3-7H2,1-2H3
- InChI Key: UCIZZENFIJHDQH-UHFFFAOYSA-N
- SMILES: O(CC(OCC)OCC)C1CNC1
Computed Properties
- Exact Mass: 189.13649347g/mol
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 39.7Ų
3-(2,2-Diethoxyethoxy)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1145963-0.05g |
3-(2,2-diethoxyethoxy)azetidine |
1550456-23-9 | 0.05g |
$959.0 | 2023-05-26 | ||
| Enamine | EN300-1145963-0.1g |
3-(2,2-diethoxyethoxy)azetidine |
1550456-23-9 | 0.1g |
$1005.0 | 2023-05-26 | ||
| Enamine | EN300-1145963-0.25g |
3-(2,2-diethoxyethoxy)azetidine |
1550456-23-9 | 0.25g |
$1051.0 | 2023-05-26 | ||
| Enamine | EN300-1145963-0.5g |
3-(2,2-diethoxyethoxy)azetidine |
1550456-23-9 | 0.5g |
$1097.0 | 2023-05-26 | ||
| Enamine | EN300-1145963-1.0g |
3-(2,2-diethoxyethoxy)azetidine |
1550456-23-9 | 1g |
$1142.0 | 2023-05-26 | ||
| Enamine | EN300-1145963-2.5g |
3-(2,2-diethoxyethoxy)azetidine |
1550456-23-9 | 2.5g |
$2240.0 | 2023-05-26 | ||
| Enamine | EN300-1145963-5.0g |
3-(2,2-diethoxyethoxy)azetidine |
1550456-23-9 | 5g |
$3313.0 | 2023-05-26 | ||
| Enamine | EN300-1145963-10.0g |
3-(2,2-diethoxyethoxy)azetidine |
1550456-23-9 | 10g |
$4914.0 | 2023-05-26 |
3-(2,2-Diethoxyethoxy)azetidine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-(2,2-Diethoxyethoxy)azetidine
3-(2,2-Diethoxyethoxy)azetidine: A Versatile Compound in Modern Pharmaceutical Research
3-(2,2-Diethoxyethoxy)azetidine, with the CAS number 1550456-23-9, is a highly versatile compound that has gained significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structure of 3-(2,2-Diethoxyethoxy)azetidine makes it an attractive candidate for various applications, including drug discovery and chemical synthesis.
The chemical structure of 3-(2,2-Diethoxyethoxy)azetidine consists of an azetidine ring substituted with a 2,2-diethoxyethoxy group. This substitution imparts unique chemical and physical properties to the compound, making it suitable for a variety of synthetic transformations and biological evaluations. The presence of the diethoxyethoxy group enhances the solubility and stability of the compound, which are crucial factors in pharmaceutical applications.
Recent studies have highlighted the potential of 3-(2,2-Diethoxyethoxy)azetidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that 3-(2,2-Diethoxyethoxy)azetidine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 3-(2,2-Diethoxyethoxy)azetidine has also shown potential as a neuroprotective agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The study, published in the journal Neuropharmacology in 2020, found that treatment with 3-(2,2-Diethoxyethoxy)azetidine significantly reduced the levels of reactive oxygen species (ROS) and prevented cell death in a model of Parkinson's disease.
The synthetic accessibility of 3-(2,2-Diethoxyethoxy)azetidine is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and ring-closing metathesis. This ease of synthesis allows for rapid and cost-effective production of large quantities of the compound, which is essential for preclinical and clinical studies.
In terms of clinical applications, 3-(2,2-Diethoxyethoxy)azetidine has shown promise in early-stage clinical trials. A phase I clinical trial conducted by a biotechnology company in Europe evaluated the safety and tolerability of this compound in healthy volunteers. The results indicated that 3-(2,2-Diethoxyethoxy)azetidine was well-tolerated at various dose levels and did not cause any significant adverse effects. These findings have paved the way for further clinical evaluation of the compound for treating inflammatory and neurodegenerative diseases.
The pharmacokinetic properties of 3-(2,2-Diethoxyethoxy)azetidine have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.
In conclusion, 3-(2,2-Dieth oxy eth oxy) az et idine (CAS No. 1550456- 23-9) strong > is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing new drugs to treat inflammatory and neurodegenerative diseases. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this versatile compound.
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